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Compound of Interest

Compound Name: OTNE - 13C3

Cat. No.: B1165021

For the attention of researchers, scientists, and drug development professionals, this technical
guide provides a comprehensive overview of 1-(1,2,3,4,5,6,7,8-Octahydro-2,3,8,8-tetramethyl-
2-naphthalenyl)ethanone (OTNE), a synthetic fragrance ingredient. This document will clarify
its identity, primary application, and the context of its isotopically labeled form, OTNE - 13C3,
based on publicly available scientific and regulatory information.

Introduction to OTNE and OTNE - 13C3

OTNE, an abbreviation for Octahydrotetramethyl Acetophenone, is a synthetic ketone
fragrance.[1] It is a multi-constituent isomer mixture, with the beta isomer, 1-(1,2,3,4,5,6,7,8-
octahydro-2,3,8,8-tetramethyl-2-naphthalenyl)ethanone, being a major component of most
commercial mixtures.[2] This compound is widely known by various trade names, including Iso
E Super®, Iso Gamma Super, Anthamber, and Amber Fleur.[1][3] Its primary application is as a
fragrance ingredient in a vast array of consumer products, such as perfumes, laundry
detergents, and cosmetics, where it imparts a woody, ambery, and velvety scent.[1][4]

The designation "OTNE - 13C3" refers to a stable isotope-labeled version of OTNE.
Specifically, it indicates that three carbon atoms in the ethanone moiety of the molecule have
been replaced with the heavy isotope of carbon, 13C. Such isotopically labeled compounds
serve as valuable tools in analytical and research settings, primarily as internal standards for
quantitative analysis or as tracers in metabolic and environmental fate studies.
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Mechanism of Action: Olfactory Perception and
Fragrance Enhancement

Contrary to the typical focus of drug development on specific biological signaling pathways for
therapeutic effect, the "mechanism of action” of OTNE is centered on its interaction with the
olfactory system. As a fragrance molecule, its primary biological effect is the perception of its
characteristic scent.

While not a mechanism of action in a pharmacological sense, OTNE is noted for its ability to
act as a fragrance enhancer.[4][5] It can modify the perception of other scents in a formulation,
often described as adding radiance, smoothness, and a "velvety" quality.[4] This suggests a
complex interaction at the level of olfactory receptors and neural processing of scent
information. However, a specific, well-defined signaling pathway in the traditional sense has not
been elucidated in the public domain.

Some individuals exhibit specific anosmia to OTNE, meaning they are unable to perceive its
scent, while others may experience it intermittently.[4] This phenomenon highlights the
variability in human olfactory perception and the complex nature of scent detection.

Physicochemical and Toxicological Data

A substantial body of research has been dedicated to the safety assessment of OTNE as a
fragrance ingredient. This data is crucial for regulatory bodies and manufacturers to ensure its
safe use in consumer products.

Physicochemical Properties
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Property Value Reference
Chemical Formula C16H260 [3]
Molar Mass 234.38 g/mol [3]
Appearance Colorless to pale yellow liquid [3]
Boiling Point ~290 °C [3]
LogKow 5.65 [3]

Bio Concentration Factor

. 391 L/kg 3]

Toxicological Profile

Toxicological studies on OTNE have been conducted to evaluate its potential for various
adverse effects. A comprehensive review of its toxicological and dermatological properties is
available.[6] Key findings from various assessments are summarized below. It's important to
note that these studies are designed to assess safety in the context of fragrance use, not to
characterize a therapeutic mechanism of action.

Endpoint Result Reference

o Data available in
Acute Toxicity . . [6]
comprehensive reviews

S Data available in
Skin Irritation ) ) [6]
comprehensive reviews

Skin Sensitization Can cause skin sensitization [3]

o No evidence of mutagenicity in
Genotoxicity ] [7]
bacterial assays

) o Data available in
Reproductive Toxicity ] ) [6]
comprehensive reviews

The International Fragrance Association (IFRA) has established standards for the use of OTNE
in various product categories to minimize the risk of skin sensitization.
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Experimental Protocols: A Focus on Safety
Assessment

The experimental protocols associated with OTNE are primarily those standard in the field of
toxicology and dermatology for the safety assessment of chemical ingredients. These include:

o Gas Chromatography-Mass Spectrometry (GC-MS): Used for the identification and
guantification of OTNE in various matrices, including commercial products and
environmental samples.

o Ames Test (Bacterial Reverse Mutation Assay): A standard method to assess the mutagenic
potential of a chemical.[7]

¢ In Vivo Micronucleus Assay: A test to evaluate for genotoxicity in a mammalian system.[7]

o Local Lymph Node Assay (LLNA): A method to assess the skin sensitization potential of a
substance.

o Repeat Insult Patch Test (RIPT): A human clinical study to evaluate the potential for a
product to cause skin irritation and sensitization.

Signaling Pathways and Experimental Workflows: A
Conceptual Representation

Given that OTNE's primary biological role is as a fragrance, a detailed signaling pathway in the
context of a therapeutic mechanism of action is not applicable. However, we can conceptualize
the process of olfactory perception and the workflow for its safety assessment.
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Caption: Conceptual pathway of OTNE olfactory perception.
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General Workflow for OTNE Safety Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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